Cas no 1261542-01-1 (Methyl 2-chloro-3-(4-(trifluoromethyl)phenyl)isonicotinate)

• Product Name: Methyl 2-chloro-3-(4-(trifluoromethyl)phenyl)isonicotinate
• CAS No: 1261542-01-1
• MF: C₁₄H₉ClF₃NO₂
• MW: 315.674973249435
• CID: 4982609
• Update Time: 2025-05-19

Methyl 2-chloro-3-(4-(trifluoromethyl)phenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-3-(4-(trifluoromethyl)phenyl)isonicotinate

• Inchi： 1S/C14H9ClF3NO2/c1-21-13(20)10-6-7-19-12(15)11(10)8-2-4-9(5-3-8)14(16,17)18/h2-7H,1H3
• InChI Key： ZUQJWHUZJQFXAM-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=O)OC)C=CN=1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 370
• XLogP3: 4.2
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Methyl 2-chloro-3-(4-(trifluoromethyl)phenyl)isonicotinate

Methyl 2-chloro-3-(4-(trifluoromethyl)phenyl)isonicotinate (CAS No. 1261542-01-1): A Comprehensive Overview

Methyl 2-chloro-3-(4-(trifluoromethyl)phenyl)isonicotinate (CAS No. 1261542-01-1) is a specialized chemical compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure, combines a chloro-substituted isonicotinate core with a trifluoromethylphenyl group, making it a versatile intermediate in synthetic chemistry. Its CAS number 1261542-01-1 is often searched by researchers and industry professionals seeking high-purity reagents for advanced applications.

The growing interest in Methyl 2-chloro-3-(4-(trifluoromethyl)phenyl)isonicotinate is driven by its potential in drug discovery and crop protection. Recent trends in AI-driven molecular design and green chemistry have further highlighted its relevance. For instance, researchers are exploring its role in the development of next-generation pharmaceuticals, particularly in targeting enzyme inhibition and receptor modulation. Additionally, its trifluoromethyl group enhances metabolic stability, a key factor in optimizing drug candidates.

From a synthetic perspective, CAS 1261542-01-1 serves as a critical building block for constructing complex molecules. Its chloro and ester functionalities allow for further derivatization, enabling chemists to tailor its properties for specific applications. This adaptability aligns with the rising demand for customizable intermediates in both academic and industrial settings. Moreover, the compound's stability under various conditions makes it a reliable choice for large-scale synthesis.

In the agrochemical sector, Methyl 2-chloro-3-(4-(trifluoromethyl)phenyl)isonicotinate is being investigated for its potential in developing novel pesticides and herbicides. The trifluoromethylphenyl moiety is known to enhance bioactivity, a feature increasingly sought after in sustainable crop protection solutions. As global agriculture shifts toward eco-friendly pest management, this compound could play a pivotal role in formulating next-generation agrochemicals.

The market for CAS 1261542-01-1 is expanding, driven by its applications in high-value chemical synthesis. Suppliers and manufacturers are focusing on ensuring high purity and consistent quality to meet the demands of research institutions and pharmaceutical companies. Searches for "buy Methyl 2-chloro-3-(4-(trifluoromethyl)phenyl)isonicotinate" and "1261542-01-1 supplier" have surged, reflecting its commercial importance.

From a regulatory standpoint, Methyl 2-chloro-3-(4-(trifluoromethyl)phenyl)isonicotinate is handled under standard laboratory safety protocols. While it is not classified as a hazardous material, proper storage and handling are essential to maintain its integrity. Researchers often inquire about "safety data sheet for CAS 1261542-01-1" to ensure compliance with workplace safety standards.

In conclusion, Methyl 2-chloro-3-(4-(trifluoromethyl)phenyl)isonicotinate (CAS No. 1261542-01-1) represents a compound of significant scientific and industrial value. Its multifaceted applications, from pharmaceutical intermediates to agrochemical innovation, underscore its importance in modern chemistry. As research continues to uncover new uses, this compound is poised to remain a key player in the chemical industry.